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Compound of Interest
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Compound Name: S
boronic acid
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An In-depth Technical Guide on the Physical Properties of 5-Bromo-2-methoxypyridine-4-
boronic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-methoxypyridine-4-boronic acid is a valuable heterocyclic organic compound
widely utilized as a building block in organic synthesis, particularly in the pharmaceutical and
materials science sectors. Its utility in Suzuki-Miyaura cross-coupling reactions makes it a key
intermediate for the synthesis of complex molecules and bioactive compounds.[1] This
technical guide provides a comprehensive overview of the known physical properties of 5-
Bromo-2-methoxypyridine-4-boronic acid, outlines general experimental protocols for its
synthesis and characterization, and visualizes key workflows relevant to its application.

Core Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 5-Bromo-2-
methoxypyridine-4-boronic acid. This data is essential for its handling, storage, and
application in synthetic chemistry.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1280721?utm_src=pdf-interest
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.lookchem.com/casno957060-94-5.html
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/product/b1280721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 957060-94-5 (1102131141
Molecular Formula CeH7BBrNOs3 [1103114]
Molecular Weight 231.84 g/mol [31[4]
Appearance White to off-white solid [3]
Melting Point 130-134 °C [1][3]
Boiling Point 367.4 £ 52.0 °C (Predicted) [3]
Density 1.71 + 0.1 g/cm3 (Predicted) [3]

pKa 6.84 + 0.58 (Predicted) [3]

Storage Conditions

Inert atmosphere, Store in

freezer, under -20°C

[1](3]

Synthesis Pathway

The synthesis of 5-Bromo-2-methoxypyridine-4-boronic acid typically involves a lithium-
halogen exchange from its precursor, 5-Bromo-2-methoxypyridine, followed by borylation with a
trialkyl borate. This two-step process is a common and effective method for preparing aryl and
heteroaryl boronic acids.[5][6]
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General Synthetic Pathway for 5-Bromo-2-methoxypyridine-4-boronic acid

Step 1: Lithium-Halogen Exchange
Step 2: Borylation

1. n-BuLi, Anhydrous THF 2. Triisopropyl borate
-78°C
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Role in Suzuki-Miyaura Cross-Coupling

Aryl/Heteroaryl Halide

5-Bromo-2-methoxypyridine-4-boronic acid (R-X)
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Pd Catalyst
(e.g., Pd(PPhs)a)
+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 5-Bromo-2-methoxypyridine-4-
boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280721#physical-properties-of-5-bromo-2-
methoxypyridine-4-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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